Cas no 1805145-39-4 (3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805145-39-4
• MF: C₈H₆ClF₂NO
• MW: 205.589148044586
• CID: 4849024
• Update Time: 2025-06-15

3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H6ClF2NO/c9-1-5-2-12-3-6(8(10)11)7(5)4-13/h2-4,8H,1H2
• InChI Key： WLZOVSCDLSCHRN-UHFFFAOYSA-N
• SMILES： ClCC1=CN=CC(C(F)F)=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1.3
• Topological Polar Surface Area: 30

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-carboxaldehyde

Recent Advances in the Application of 3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-carboxaldehyde (CAS: 1805145-39-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-carboxaldehyde (CAS: 1805145-39-4) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This heterocyclic aldehyde derivative combines reactive chloromethyl and difluoromethyl groups with an aldehyde functionality, making it a versatile building block for drug discovery and bioconjugation applications.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the utility of this compound in the synthesis of novel kinase inhibitors. The chloromethyl group serves as an excellent leaving group for nucleophilic substitution reactions, while the difluoromethyl moiety provides metabolic stability to the resulting compounds. Researchers at Pfizer have utilized this building block in their development of next-generation JAK inhibitors, achieving improved selectivity profiles.

In chemical biology applications, the aldehyde functionality of 1805145-39-4 has been exploited for site-specific protein modification. A 2024 Nature Chemical Biology publication described its use in creating stable covalent inhibitors of cysteine proteases through Schiff base formation followed by reductive amination. The difluoromethyl group was found to significantly enhance membrane permeability of the resulting conjugates.

The synthetic accessibility of 3-(Chloromethyl)-5-(difluoromethyl)pyridine-4-carboxaldehyde has been improved through recent methodological advances. A 2023 Organic Process Research & Development paper outlined a scalable, one-pot procedure starting from commercially available 5-bromo-2-chloropyridine-4-carboxaldehyde, achieving 78% overall yield and >99% purity. This development has made the compound more accessible for industrial applications.

Structure-activity relationship (SAR) studies incorporating this scaffold have revealed interesting pharmacological properties. The pyridine core provides hydrogen bond acceptor capabilities, while the difluoromethyl group appears to modulate both lipophilicity and electronic properties. Several patent applications filed in 2024 by major pharmaceutical companies feature derivatives of this compound as potential treatments for inflammatory diseases and certain cancers.

Future research directions for this compound include exploration of its use in PROTAC (Proteolysis Targeting Chimera) development and as a warhead in covalent drug design. Its unique combination of reactivity and stability makes it particularly promising for these applications. Additionally, the compound's potential in radiopharmaceutical development is currently being investigated by several research groups.